Cas no 1879026-21-7 (2,3,4-Trichloro-5-formylpyridine)

• Product Name: 2,3,4-Trichloro-5-formylpyridine
• CAS No: 1879026-21-7
• MF: C₆H₂Cl₃NO
• MW: 210.445178508759
• MDL: MFCD29088266
• CID: 5078944
• Update Time: 2026-03-01

2,3,4-Trichloro-5-formylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Trichloro-5-formylpyridine

• MDL： MFCD29088266
• Inchi： 1S/C6H2Cl3NO/c7-4-3(2-11)1-10-6(9)5(4)8/h1-2H
• InChI Key： XYKRUZCUMUJXAX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CC=1C=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 2,3,4-Trichloro-5-formylpyridine

Recent Advances in the Application of 2,3,4-Trichloro-5-formylpyridine (CAS: 1879026-21-7) in Chemical Biology and Pharmaceutical Research

2,3,4-Trichloro-5-formylpyridine (CAS: 1879026-21-7) is a versatile heterocyclic compound that has recently gained significant attention in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of novel drug candidates. Recent studies have highlighted its potential in medicinal chemistry, where it has been utilized as a building block for the construction of complex molecular architectures with therapeutic relevance.

One of the most notable applications of 2,3,4-Trichloro-5-formylpyridine is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The formyl group at the 5-position of the pyridine ring allows for further functionalization, enabling the introduction of diverse pharmacophores that enhance binding affinity and selectivity.

In addition to its pharmaceutical applications, this compound has been employed in chemical biology as a probe for studying protein-ligand interactions. Researchers have developed fluorescent derivatives of 2,3,4-Trichloro-5-formylpyridine that can be used to visualize and quantify the binding of small molecules to target proteins. This approach has provided valuable insights into the mechanisms of drug action and has facilitated the optimization of lead compounds in drug discovery programs.

The synthetic versatility of 2,3,4-Trichloro-5-formylpyridine has also been explored in materials science. A recent publication in ACS Applied Materials & Interfaces reported its use as a precursor for the preparation of organic semiconductors with potential applications in biosensors. The electron-withdrawing nature of the trichloro-substituted pyridine ring contributes to the desirable electronic properties of these materials, making them suitable for detecting biological analytes with high sensitivity.

From a safety and regulatory perspective, recent toxicological studies have provided important data on the handling and storage of 2,3,4-Trichloro-5-formylpyridine. While the compound exhibits moderate toxicity, proper safety measures can effectively mitigate risks associated with its use in laboratory settings. These findings have been incorporated into updated material safety data sheets (MSDS) to ensure safe handling practices across research institutions and pharmaceutical companies.

Looking forward, the unique chemical properties of 2,3,4-Trichloro-5-formylpyridine position it as a valuable tool for advancing research in multiple domains. Its applications span from drug discovery to materials science, reflecting the interdisciplinary nature of modern chemical biology. As synthetic methodologies continue to evolve, we anticipate seeing expanded uses of this compound in the development of next-generation therapeutics and diagnostic tools.